Cas no 2137473-34-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• CAS No: 2137473-34-6
• MF: C₂₃H₂₀F₃N₃O₄
• MW: 459.417816162109
• CID: 6432236
• PubChem ID: 165800635
• Update Time: 2025-10-22

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• EN300-1141365
• 2137473-34-6
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid

• Inchi： 1S/C23H20F3N3O4/c1-13(29-11-14(10-27-29)23(24,25)26)20(21(30)31)28-22(32)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,13,19-20H,12H2,1H3,(H,28,32)(H,30,31)
• InChI Key： GDMWSQQTEBDZKE-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 459.14059061g/mol
• Monoisotopic Mass: 459.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid (CAS No. 2137473-34-6)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid (CAS No. 2137473-34-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring a trifluoromethyl pyrazole moiety, makes it a valuable building block in medicinal chemistry. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in precision medicine and targeted therapies.

In the context of peptide-based therapeutics, this compound serves as a critical intermediate for introducing non-natural amino acids into peptide chains. The Fmoc group provides temporary protection during solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical production. Recent advancements in AI-driven drug design have amplified interest in such structurally diverse compounds, as they enable the creation of novel peptide mimetics with improved pharmacological properties.

The trifluoromethyl group (-CF₃) in this molecule contributes to its lipophilicity and electron-withdrawing effects, factors that significantly influence drug-receptor interactions. This aligns with growing industry demand for fluorinated drug candidates, evidenced by the 30% increase in related patent filings since 2020. The compound's pyrazole ring further enhances its potential as a heterocyclic scaffold in kinase inhibitor development, a hot topic in cancer research forums.

From a synthetic chemistry perspective, the carboxylic acid functionality allows for versatile conjugation strategies, making this compound particularly useful in linker chemistry for antibody-drug conjugates (ADCs). This application has gained tremendous traction in oncological research, with over 12 ADC therapies approved by FDA in the past decade. The compound's chiral center also enables exploration of stereoselective effects in drug-target binding, a key consideration in personalized medicine approaches.

Quality control of 2137473-34-6 typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on high-purity intermediates. Storage recommendations usually suggest anhydrous conditions at -20°C to preserve the Fmoc group's integrity, a detail frequently searched by laboratory technicians. The compound's structure-activity relationship (SAR) studies often appear in discussions about fragment-based drug design, demonstrating its relevance to modern hit-to-lead optimization strategies.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) development, where the pyrazole moiety can serve as a ligand-binding element for E3 ubiquitin ligases. This connects to trending searches about targeted protein degradation technologies. Additionally, the compound's fluorine atoms make it suitable for 19F-NMR studies, a technique gaining popularity in biophysical characterization of drug candidates.

Environmental considerations regarding fluorinated compounds have prompted research into green chemistry approaches for its synthesis. Recent publications highlight catalytic methods to reduce waste generation, addressing sustainability concerns in pharmaceutical manufacturing. The compound's logP value and hydrogen bonding capacity frequently appear in QSAR modeling discussions, particularly in computational chemistry communities focused on ADMET prediction.

In academic settings, this material serves as an excellent teaching tool for demonstrating orthogonal protection strategies in peptide chemistry. Its multifunctional nature allows students to explore selective deprotection techniques while maintaining other sensitive groups intact. The growing interest in peptide therapeutics (projected $50B market by 2027) ensures continued relevance of such specialty amino acids in both education and industry.